Cas no 2171157-05-2 ((2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid)

• Product Name: (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid
• CAS No: 2171157-05-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6110619
• PubChem ID: 165763998
• Update Time: 2025-10-24

(2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid
• (2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-4-methylpentanoic acid
• EN300-1538978
• 2171157-05-2

• Inchi： 1S/C25H30N2O6/c1-16(2)13-22(24(29)30)27-23(28)15-32-12-11-26-25(31)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t22-/m0/s1
• InChI Key： AQULFLDWERXHIN-QFIPXVFZSA-N
• SMILES： O(C(NCCOCC(N[C@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid

Introduction to (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic Acid (CAS No. 2171157-05-2)

(2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number CAS No. 2171157-05-2, represents a sophisticated molecular structure that integrates multiple functional groups, making it a promising candidate for various therapeutic applications. The intricate arrangement of atoms and functional moieties in this molecule not only underscores its complexity but also highlights its potential in drug discovery and development.

The core structure of this compound features a chiral center at the (2S) position, which is critical for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and proteomics research. This particular modification is widely recognized for its role in protecting amino groups during solid-phase peptide synthesis, ensuring high fidelity in the formation of peptide chains. The combination of these features makes it an invaluable tool in the synthesis of complex biomolecules.

The carboxylic acid moiety at the terminal end of the molecule provides a versatile site for further functionalization, enabling the attachment of various pharmacophores or biomolecules. This flexibility is particularly advantageous in the design of targeted therapies, where specific interactions with biological targets are essential for efficacy. Additionally, the ethoxyacetamide group introduces a hydrophilic character to the molecule, improving solubility and bioavailability, which are critical factors in drug formulation and delivery.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the mechanistic aspects of this compound. Studies suggest that the chiral center plays a pivotal role in modulating binding affinity and selectivity when interacting with biological targets such as enzymes and receptors. The fluorenylmethoxycarbonyl group, while primarily serving as a protective moiety, has also been shown to influence the conformational dynamics of peptides, thereby affecting their biological function.

In clinical research, (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid has been explored as a potential intermediate in the development of novel therapeutic agents. Its structural features make it an excellent candidate for designing molecules with enhanced pharmacokinetic properties. For instance, modifications to the side chains can alter metabolic pathways, leading to improved half-life and reduced toxicity profiles. Such attributes are particularly crucial in chronic disease management where long-term efficacy and safety are paramount.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex carbon-carbon bonds efficiently. These methods not only streamline the synthetic process but also minimize unwanted byproducts, making large-scale production feasible.

The role of this compound extends beyond mere intermediates in drug synthesis; it also serves as a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying various functional groups, researchers can gain insights into how structural changes influence biological activity. This approach has been instrumental in identifying lead compounds that exhibit potent effects against specific diseases.

Emerging research indicates that (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid may have applications in regenerative medicine due to its ability to modulate cellular signaling pathways. Studies have shown that certain derivatives of this compound can stimulate stem cell proliferation and differentiation, offering hope for treating degenerative conditions such as neurodegenerative diseases and tissue injuries.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development of novel therapeutics based on this compound. Predictive models can identify optimal modifications to enhance binding affinity and pharmacokinetic properties without extensive experimental trials. This synergy between computational methods and experimental validation has significantly reduced the time-to-market for new drugs.

Future directions in research may explore the use of this compound as a building block for developing enzyme inhibitors or receptor modulators. Its unique structural features make it well-suited for targeting enzymes involved in metabolic disorders or signaling pathways implicated in cancer progression. Additionally, green chemistry principles are being increasingly adopted to make the synthesis process more sustainable, reducing environmental impact while maintaining high efficiency.

In summary, (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid represents a fascinating compound with diverse applications in pharmaceutical chemistry and biochemistry. Its intricate structure, coupled with its functional versatility, positions it as a key player in drug discovery efforts aimed at addressing complex diseases worldwide.